Cas no 1447607-47-7 (5-BROMOTHIENO[2,3-B]PYRIDIN-2-AMINE HCL)
5-Bromothieno[2,3-b]pyridin-2-amine HCl is a heterocyclic compound featuring a fused thienopyridine core with a bromine substitution at the 5-position and an amine functional group at the 2-position, presented as its hydrochloride salt. This structure imparts reactivity suitable for further derivatization, making it valuable in pharmaceutical and agrochemical research. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse functional groups. The hydrochloride form improves solubility and stability, facilitating handling in synthetic applications. Its well-defined molecular architecture supports its use as a key intermediate in the development of biologically active compounds, particularly in medicinal chemistry.
![5-BROMOTHIENO[2,3-B]PYRIDIN-2-AMINE HCL structure](https://ossimg.kuujia.com/scimg/1448000/1447607-47-7x500.png)
1447607-47-7 structure
Product Name:5-BROMOTHIENO[2,3-B]PYRIDIN-2-AMINE HCL
CAS No:1447607-47-7
MF:C7H6BrClN2S
MW:265.557938098907
CID:5150981
Update Time:2025-06-07
5-BROMOTHIENO[2,3-B]PYRIDIN-2-AMINE HCL Chemical and Physical Properties
Names and Identifiers
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- 5-BROMOTHIENO[2,3-B]PYRIDIN-2-AMINE HCL
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- Inchi： 1S/C7H5BrN2S.ClH/c8-5-1-4-2-6(9)11-7(4)10-3-5;/h1-3H,9H2;1H
- InChI Key： DNLBTHSNOHWFJB-UHFFFAOYSA-N
- SMILES： NC1=CC2=CC(Br)=CN=C2S1.Cl
5-BROMOTHIENO[2,3-B]PYRIDIN-2-AMINE HCL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM505274-1g |
5-Bromothieno[2,3-b]pyridin-2-aminehydrochloride |
1447607-47-7 | 97% | 1g |
$*** | 2023-03-30 |
5-BROMOTHIENO[2,3-B]PYRIDIN-2-AMINE HCL Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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